Cas no 331713-48-5 (1-((2-nitrophenyl)sulfonyl)piperidine-4-carboxamide)

• Product Name: 1-((2-nitrophenyl)sulfonyl)piperidine-4-carboxamide
• CAS No: 331713-48-5
• MF: C₁₂H₁₅N₃O₅S
• MW: 313.32960152626
• CID: 3066059
• PubChem ID: 818663
• Update Time: 2025-04-21

1-((2-nitrophenyl)sulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-((2-nitrophenyl)sulfonyl)piperidine-4-carboxamide
• 1-[(2-NITROPHENYL)SULFONYL]-4-PIPERIDINECARBOXAMIDE
• CHEMBL1597006
• SMR000514080
• 1-[(2-nitrophenyl)sulfonyl]piperidine-4-carboxamide
• 1-(2-NITROBENZENESULFONYL)PIPERIDINE-4-CARBOXAMIDE
• 1-(2-nitrophenyl)sulfonylpiperidine-4-carboxamide
• Cambridge id 5243586
• 1-(2-Nitro-benzenesulfonyl)-piperidine-4-carboxylic acid amide
• STK010766
• Oprea1_233941
• HMS2823H23
• AKOS000615180
• Oprea1_092551
• MLS001207293
• Z45536698
• DTXSID601332551
• 331713-48-5

• Inchi： 1S/C12H15N3O5S/c13-12(16)9-5-7-14(8-6-9)21(19,20)11-4-2-1-3-10(11)15(17)18/h1-4,9H,5-8H2,(H2,13,16)
• InChI Key： JMBRLEOGEFVKBB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(C(N)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 313.07324176Da
• Monoisotopic Mass: 313.07324176Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 135Ų